N-(4-piperidinylmethyl)-N-(2-thienylmethyl)amine
Overview
Description
N-(4-piperidinylmethyl)-N-(2-thienylmethyl)amine, also known as PTMA, is a chemical compound that is commonly used in scientific research. This compound has been shown to have various biochemical and physiological effects, making it a valuable tool in the study of various biological processes.
Mechanism of Action
The exact mechanism of action of N-(4-piperidinylmethyl)-N-(2-thienylmethyl)amine is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a norepinephrine-dopamine reuptake inhibitor (NDRI). This means that N-(4-piperidinylmethyl)-N-(2-thienylmethyl)amine may increase the levels of certain neurotransmitters in the brain, leading to changes in behavior and physiology.
Biochemical and Physiological Effects:
N-(4-piperidinylmethyl)-N-(2-thienylmethyl)amine has been shown to have various biochemical and physiological effects, including changes in neurotransmitter levels, alterations in gene expression, and changes in behavior and physiology. These effects may be related to the compound's mechanism of action as an SSRI and NDRI.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-piperidinylmethyl)-N-(2-thienylmethyl)amine in lab experiments is its ability to selectively target certain neurotransmitters, making it a valuable tool in the study of various biological processes. However, one limitation of using N-(4-piperidinylmethyl)-N-(2-thienylmethyl)amine is its potential for off-target effects, which may complicate data interpretation.
Future Directions
There are many potential future directions for research involving N-(4-piperidinylmethyl)-N-(2-thienylmethyl)amine, including studies on its potential therapeutic uses in the treatment of various neurological and psychiatric disorders. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential for off-target effects.
Synthesis Methods
N-(4-piperidinylmethyl)-N-(2-thienylmethyl)amine can be synthesized using a variety of methods, including the reductive amination of 2-thienylacetaldehyde with piperidine. This method has been shown to be efficient and effective in producing high yields of N-(4-piperidinylmethyl)-N-(2-thienylmethyl)amine.
Scientific Research Applications
N-(4-piperidinylmethyl)-N-(2-thienylmethyl)amine has been used in a variety of scientific research applications, including studies on the role of the central nervous system in pain perception and the effects of various drugs on the brain. This compound has also been used in studies on the effects of stress and anxiety on behavior and physiology.
properties
Molecular Formula |
C11H18N2S |
|---|---|
Molecular Weight |
210.34 g/mol |
IUPAC Name |
1-piperidin-4-yl-N-(thiophen-2-ylmethyl)methanamine |
InChI |
InChI=1S/C11H18N2S/c1-2-11(14-7-1)9-13-8-10-3-5-12-6-4-10/h1-2,7,10,12-13H,3-6,8-9H2 |
InChI Key |
VABJJJZVPVSAAJ-UHFFFAOYSA-N |
SMILES |
C1CNCCC1CNCC2=CC=CS2 |
Canonical SMILES |
C1CNCCC1CNCC2=CC=CS2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-Bromophenyl)-6-(3,4-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279371.png)
![3-(4-Bromophenyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279374.png)
![3-(4-Bromophenyl)-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279383.png)
![3-(4-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279384.png)
![3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279386.png)
![3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279387.png)
![3-(4-Bromophenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279390.png)
![6-(4-Methoxyphenyl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279391.png)
![6-(3,4-Dimethoxyphenyl)-3-[(4-methylphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279392.png)
![3-(3-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279393.png)
![N-[2-(4-morpholinyl)ethyl]-2-(propionylamino)benzamide](/img/structure/B279404.png)
![3-(4-Bromophenyl)-6-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279405.png)
![3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-5-bromo-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one](/img/structure/B279408.png)
![3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-5-methyl-1,3-dihydro-2H-indol-2-one](/img/structure/B279409.png)